Cas no 2171891-37-3 (5-(chloromethyl)-1-(2,5-dimethylphenyl)-1H-pyrazole)

• Product Name: 5-(chloromethyl)-1-(2,5-dimethylphenyl)-1H-pyrazole
• CAS No: 2171891-37-3
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 6470408
• PubChem ID: 165763194
• Update Time: 2025-06-08

5-(chloromethyl)-1-(2,5-dimethylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-1-(2,5-dimethylphenyl)-1H-pyrazole
• 2171891-37-3
• EN300-1591371

• Inchi： 1S/C12H13ClN2/c1-9-3-4-10(2)12(7-9)15-11(8-13)5-6-14-15/h3-7H,8H2,1-2H3
• InChI Key： FPZQZLJFWFJBSO-UHFFFAOYSA-N
• SMILES： ClCC1=CC=NN1C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 220.0767261g/mol
• Monoisotopic Mass: 220.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(chloromethyl)-1-(2,5-dimethylphenyl)-1H-pyrazole

Introduction to 5-(chloromethyl)-1-(2,5-dimethylphenyl)-1H-pyrazole (CAS No. 2171891-37-3)

5-(chloromethyl)-1-(2,5-dimethylphenyl)-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 2171891-37-3, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound features a pyrazole core substituted with a chloromethyl group and a 2,5-dimethylphenyl moiety, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural attributes of this compound have garnered attention for its potential applications in medicinal chemistry and drug discovery.

The pyrazole scaffold is a prominent heterocyclic system widely recognized for its broad spectrum of biological activities. Pyrazoles exhibit notable pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of a chloromethyl group at the 5-position of the pyrazole ring enhances its reactivity, enabling further functionalization through nucleophilic addition reactions. This reactivity makes it a valuable building block for constructing more complex molecular architectures.

The presence of the 2,5-dimethylphenyl group at the 1-position of the pyrazole ring adds another layer of structural complexity and potential biological relevance. The dimethyl substitution on the phenyl ring can influence the electronic properties and spatial orientation of the molecule, which are critical factors in determining its interaction with biological targets. This substitution pattern is often employed to enhance lipophilicity and metabolic stability, key considerations in drug design.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 5-(chloromethyl)-1-(2,5-dimethylphenyl)-1H-pyrazole. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the precise assembly of its molecular framework. These methods not only improve yield and purity but also allow for greater functional diversity, opening doors to novel derivatives with tailored properties.

In the context of pharmaceutical research, 5-(chloromethyl)-1-(2,5-dimethylphenyl)-1H-pyrazole has been explored as a precursor in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have investigated its potential as an intermediate in synthesizing compounds that modulate enzyme activity relevant to cancer metabolism. The pyrazole core's ability to interact with heme-containing proteins has also been exploited in designing molecules with antitumor effects.

Moreover, the compound's structural features have made it a candidate for developing antimicrobial agents. The chloromethyl group can serve as a handle for linking other pharmacophores that enhance binding affinity to bacterial or fungal targets. Additionally, the dimethylphenyl moiety can contribute to improved pharmacokinetic profiles by influencing solubility and membrane permeability.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for novel bioactive compounds derived from 5-(chloromethyl)-1-(2,5-dimethylphenyl)-1H-pyrazole. Molecular docking studies have been instrumental in predicting binding interactions with potential therapeutic targets, providing insights into their mechanism of action. These computational approaches complement experimental efforts by identifying promising candidates for further validation.

Recent publications highlight the utility of this compound in designing kinase inhibitors, which are crucial in targeted cancer therapies. The pyrazole ring's ability to mimic ATP binding pockets has been leveraged to develop molecules that selectively inhibit aberrantly activated kinases involved in tumor growth and progression. Such inhibitors hold promise for treating resistant forms of cancer by disrupting signaling pathways that drive malignancy.

Another area where 5-(chloromethyl)-1-(2,5-dimethylphenyl)-1H-pyrazole has shown promise is in anti-inflammatory drug development. Pyrazole derivatives have been reported to modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural modifications introduced by the chloromethyl and dimethylphenyl groups can fine-tune these inhibitory effects, leading to more selective and potent anti-inflammatory agents.

The synthesis and characterization of derivatives derived from this compound have also contributed to our understanding of structure-activity relationships (SAR) in heterocyclic chemistry. By systematically varying substituents on the pyrazole ring and phenyl moiety, researchers can elucidate how different functional groups influence biological activity. This knowledge is essential for optimizing lead compounds into viable drug candidates.

In conclusion,5-(chloromethyl)-1-(2,5-dimethylphenyl)-1H-pyrazole (CAS No. 2171891-37-3) represents a valuable asset in pharmaceutical research due to its unique structural features and reactivity. Its applications span multiple therapeutic areas, including oncology, antimicrobial therapy, and anti-inflammatory treatments. Continued exploration into its derivatives and synthetic modifications will likely yield novel bioactive molecules with significant clinical implications.